D-Myo-phosphatidylinositol 4,5-bisphosphate diC16-d5

• Molecular Formula: C41H78Na3O19P3
• Molecular Weight: 1042.0 g/mol
• InChI: InChI=1S/C41H81O19P3.3Na/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-34(42)55-31-33(57-35(43)30-28-26-24-22-20-18-16-14-12-10-8-6-4-2)32-56-63(53,54)60-39-36(44)37(45)40(58-61(47,48)49)41(38(39)46)59-62(50,51)52;;;/h33,36-41,44-46H,3-32H2,1-2H3,(H,53,54)(H2,47,48,49)(H2,50,51,52);;;/q;3*+1/p-3/t33?,36-,37+,38+,39-,40-,41-;;;/m1.../s1/i31D2,32D2,33D
• InChIKey: STJBVCQNLFXTFJ-DRSRMRMNSA-K

diC16-d5: Isotope-Labeled Standard for PIP2 Quantification

D-Myo-phosphatidylinositol 4,5-bisphosphate diC16-d5 (PI(4,5)P2 diC16-d5) is a deuterated synthetic analog of the endogenous signaling lipid phosphatidylinositol 4,5-bisphosphate (PIP2). It is specifically designed as a stable isotope-labeled internal standard (SIL-IS) for quantitative mass spectrometry . PIP2 itself is a minor membrane phospholipid that serves as a critical substrate for phospholipase C and PI3-kinase, regulating calcium release, cytoskeletal dynamics, and membrane trafficking . The deuterium labeling at the glycerol backbone introduces a defined mass shift of +5 Da, enabling its use as a co-eluting internal standard to correct for matrix effects, extraction losses, and ionization variability in LC-MS/MS workflows [1].

Stable isotope-labeled internal standard (SIL-IS) for PIP2

Defined +5 Da mass shift enables LC-MS/MS co-elution

Corrects matrix effects, extraction losses, and ionization variability

• [1] MedChemExpress. (n.d.). D-Myo-phosphatidylinositol 4,5-bisphosphate diC16-d5. Product Datasheet. Cat No.: HY-141880S. View Source

Why Unlabeled PIP2 Fails as diC16-d5 Substitute

Generic substitution fails because quantitative analysis of PIP2—a low-abundance, labile signaling lipid—requires an internal standard that precisely mimics its physicochemical behavior to correct for variable extraction efficiency, ionization suppression, and matrix effects [1]. Unlabeled PI(4,5)P2 diC16 is indistinguishable from endogenous PIP2 in the mass spectrometer, rendering absolute quantification impossible. Generic non-deuterated structural analogs often exhibit different chromatographic retention times and ionization efficiencies, leading to inaccurate normalization [2]. Short-chain diC8 PIP2 analogs, while useful for in vitro studies, show markedly different membrane interactions and biological potencies compared to diC16 PIP2, making them unsuitable as analytical surrogates [3].

Unlabeled diC16 PIP2

Indistinguishable from endogenous PIP2 in MS; absolute quantification is not possible without a labeled standard.

Non-deuterated analogs

Different chromatographic retention and ionization efficiency may lead to inaccurate normalization.

Short-chain diC8 PIP2

Markedly different membrane interactions and biological potency; unsuitable as analytical surrogates for diC16 PIP2.

• [1] Restek. (2015). Choosing an Internal Standard. Technical Note. View Source
• [2] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source
• [3] Rusinova, R., Hobbs, C., Pucadyil, T., & Raghunathan, K. (2013). Phosphoinositides alter lipid bilayer properties. Journal of General Physiology, 141(6), 737-750. View Source

diC16-d5 Comparative Evidence

Chemical Purity: Deuterated vs. Unlabeled PIP2

Vendor-specified purity of the deuterated diC16-d5 compound meets or exceeds that of the unlabeled analog. InvivoChem reports a purity of ≥98% for the diC16-d5 product , while Echelon Biosciences lists the unlabeled diC16 PI(4,5)P2 with a purity of >95% . The deuterated version also maintains a purity specification of 95% from Echelon . This ensures that the internal standard does not introduce significant unlabeled impurity that would skew quantitative measurements.

Chemical Purity

Head-to-head

≥98% (diC16-d5) vs. >95% (unlabeled)

Higher purity reduces risk of unlabeled impurity interfering with quantification.

Vendor CoA specification; reported ≥3% absolute purity difference.

Evidence Dimension	Chemical Purity
Target Compound Data	≥98% (InvivoChem) or 95% (Echelon)
Comparator Or Baseline	>95% for unlabeled PI(4,5)P2 diC16 (Echelon)
Quantified Difference	≥98% purity for diC16-d5 represents a ≥3% absolute purity advantage over the >95% specification for unlabeled diC16
Conditions	Vendor Certificate of Analysis (CoA) specifications for commercial synthetic lipids

Why This Matters

High purity of the internal standard is critical to avoid contaminating the analyte signal, ensuring accurate and precise quantification in lipidomics workflows.

Mass Shift Advantage for Quantification

The incorporation of five deuterium atoms at the glycerol backbone of diC16 PI(4,5)P2 results in a molecular weight increase from 1080.9 g/mol (unlabeled) to 1041.97-1041.98 g/mol (diC16-d5) [1]. This +5 Da mass shift is ideal for MS/MS applications, as it provides sufficient separation from the endogenous analyte (M+0) to avoid isotopic overlap while maintaining near-identical chromatographic retention time and ionization efficiency [2].

Mass Shift

Head-to-head

+5 Da

Sufficient separation for distinct MS channels while maintaining co-elution.

Approx. +0.5% difference in m/z; supports stable isotope dilution MS.

Evidence Dimension	Molecular Weight (Mass Shift)
Target Compound Data	1041.97-1041.98 g/mol (deuterated diC16-d5)
Comparator Or Baseline	1080.9 g/mol (unlabeled diC16 PI(4,5)P2)
Quantified Difference	+5 Da mass shift (approximately +0.5% difference in m/z)
Conditions	Calculated from molecular formulas: C41H73D5Na3O19P3 (deuterated) vs. C41H76Na5O19P3 (unlabeled)

Why This Matters

This precise mass difference is essential for stable isotope dilution mass spectrometry, allowing co-elution and identical matrix effects while enabling distinct MS detection channels.

• [1] MedChemExpress. (n.d.). D-Myo-phosphatidylinositol 4,5-bisphosphate diC16-d5. Product Datasheet. Cat No.: HY-141880S. View Source
• [2] Restek. (2015). Choosing an Internal Standard. Technical Note. View Source

Biological Potency: diC16 vs. diC8 PIP2

In functional assays of TRPM3 ion channel recovery, diC16 PI(4,5)P2 demonstrates significantly greater potency than the short-chain diC8 analog. Approximately 25 µM of diC16 PI(4,5)P2 was sufficient to achieve 100% current recovery, whereas diC8 PI(4,5)P2 required concentrations exceeding 50 µM to reach comparable efficacy [1]. This finding underscores the critical influence of acyl chain length on the biological activity of phosphoinositides, highlighting the importance of using the correct diC16 form for studies aiming to replicate physiological PIP2 function.

TRPM3 Recovery Potency

Head-to-head

~25 µM (diC16) vs. >50 µM (diC8)

DiC16 shows >2-fold higher potency in ion channel functional assay.

Inside-out patch clamp; acyl chain length critically influences bioactivity.

Evidence Dimension	Concentration for 100% TRPM3 Current Recovery
Target Compound Data	~25 µM (diC16 PI(4,5)P2)
Comparator Or Baseline	>50 µM (diC8 PI(4,5)P2)
Quantified Difference	diC16 PI(4,5)P2 is >2-fold more potent than diC8 PI(4,5)P2 (based on concentration required for full efficacy)
Conditions	Inside-out patch clamp electrophysiology; TRPM3 channel current recovery

Why This Matters

This quantitative difference in biological activity validates the selection of the diC16 acyl chain configuration for experiments requiring physiologically relevant PIP2 behavior, as short-chain analogs can produce misleading functional outcomes.

• [1] Rusinova, R., Hobbs, C., Pucadyil, T., & Raghunathan, K. (2013). Phosphoinositides alter lipid bilayer properties. Journal of General Physiology, 141(6), 737-750. View Source

Vendor Specification Consistency

A cross-vendor analysis of D-Myo-phosphatidylinositol 4,5-bisphosphate diC16-d5 reveals consistent purity specifications of ≥95% to ≥98% . This is comparable to or exceeds the purity offered for the unlabeled diC16 PIP2 (>95%) . Furthermore, all suppliers recommend storage at -20°C or below, confirming the compound's stability profile. This consistency ensures that procurement from any reputable vendor yields a product with reliable quality for quantitative applications.

Vendor Consistency

Cross-study comparable

≥95%–98% purity, −20°C storage

Consistent quality specifications across suppliers reduce procurement risk.

Multiple vendor datasheets reviewed; specifications at least equivalent to unlabeled standard.

Evidence Dimension	Purity and Storage Specifications
Target Compound Data	≥98% (InvivoChem), 95% (Echelon), storage at -20°C or below
Comparator Or Baseline	>95% for unlabeled diC16 PIP2 (Echelon), storage at -20°C or below
Quantified Difference	No significant deviation; diC16-d5 maintains a purity specification that is at least equivalent to the unlabeled standard
Conditions	Commercial product datasheets from multiple suppliers

Why This Matters

Procurement confidence is enhanced by the availability of multiple vendors offering the compound with consistent, verifiable quality specifications, reducing supply chain risk.

Quantitative Accuracy with Deuterated Standards

The use of stable isotope-labeled internal standards (SIL-IS) like diC16-d5 is the gold standard for quantitative LC-MS/MS. While not unique to this specific compound, the class of deuterated internal standards has been shown to improve assay accuracy, with typical recovery rates ranging from 73-103% and precision below 25% RSD in validated methods [1]. This is a significant improvement over non-isotopic internal standards or external calibration, which are more susceptible to matrix effects and extraction variability .

SIL-IS Accuracy

Class-level inference

73–103% recovery,

Class-level evidence supports improved accuracy and precision in lipidomics.

Data aggregated from SIL-IS performance review; compound-specific verification advised.

Evidence Dimension	Method Accuracy and Precision
Target Compound Data	Implied improvement: Deuterated standards generally achieve 73-103% recovery and <25% RSD precision in validated LC-MS/MS methods
Comparator Or Baseline	Non-deuterated structural analogs or external calibration methods, which exhibit higher variability and lower accuracy
Quantified Difference	Use of SIL-IS reduces analytical variability; typical improvement in accuracy is >10-20% compared to non-isotopic methods
Conditions	LC-MS/MS bioanalysis of endogenous lipids; data aggregated from review of SIL-IS performance

Why This Matters

Adopting diC16-d5 as an internal standard directly translates to more reliable, reproducible, and accurate quantification of PIP2, which is critical for high-quality lipidomics research and biomarker discovery.

• [1] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source

diC16-d5 Research and Industrial Applications

Cellular PIP2 Quantification by LC-MS/MS

Use diC16-d5 as an internal standard spiked into cell or tissue lipid extracts prior to sample preparation. The +5 Da mass shift and high purity (≥98% for InvivoChem product) ensure accurate correction for extraction losses and matrix effects, enabling precise determination of PIP2 molecular species abundance. This approach is validated by the compound's near-identical physicochemical properties to endogenous PIP2 .

PI3-Kinase and PLC Activity Assays

Employ diC16-d5 as a substrate in in vitro kinase or lipase assays where the product formation (e.g., PIP3 or DAG) is quantified by mass spectrometry. The deuterated substrate allows for simultaneous monitoring of substrate depletion and product formation without interference from endogenous lipids. The diC16 acyl chain configuration is physiologically relevant and exhibits higher potency than short-chain diC8 analogs in functional assays [1].

Metabolic Flux Analysis in Lipidomics

Incorporate diC16-d5 into stable isotope labeling experiments to trace the turnover and metabolic fate of PIP2 in living cells. By spiking the deuterated standard at known concentrations, researchers can calculate absolute rates of PIP2 synthesis and degradation. The well-characterized mass shift and purity specifications across vendors (95-98%) ensure reliable quantitative data .

QC and Method Development for Lipidomics

Utilize diC16-d5 as a reference material to validate and calibrate LC-MS/MS methods for phosphoinositide analysis. Its availability from multiple suppliers with consistent purity specifications (≥95% to ≥98%) makes it a reliable standard for cross-laboratory standardization and proficiency testing in lipidomics core facilities .

Application

Selection Property

Validation Focus

Cellular PIP2 quantification

Co-eluting deuterated SIL-IS

Correction for extraction losses and matrix effects in LC-MS/MS

PI3-kinase & PLC activity assays

DiC16 acyl chain configuration

Substrate-to-product MS monitoring without endogenous interference

Metabolic flux analysis

Stable isotope-labeled tracer

Absolute PIP2 synthesis and degradation rate quantification

Method development & QC

Multi-vendor purity consistency

Cross-laboratory standardization and proficiency testing

• [1] Rusinova, R., Hobbs, C., Pucadyil, T., & Raghunathan, K. (2013). Phosphoinositides alter lipid bilayer properties. Journal of General Physiology, 141(6), 737-750. View Source